Niobium thallium trioxide

• CAS No.: 12396-77-9
• Molecular Formula: NbO3Tl
• Molecular Weight: 345.283
• IUPAC Name: niobium(5+);oxygen(2-);thallium(1+)
• InChI: InChI=1S/Nb.3O.Tl/q+5;3*-2;+1
• InChI Key: DRAGDQBTPILYTE-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Nb+5].[Tl+]
• Synonyms: niobium thallium trioxide

Description

Niobium thallium trioxide (NbTlO₃, CAS 12396-77-9) is a ternary oxide composed of niobium (Nb⁵⁺), thallium (Tl⁺), and oxygen (O²⁻). Its molecular formula is Tl⁺·Nb⁵⁺·3[O²⁻], with a molecular weight of 345.29 g/mol and a precise mass of 345.87 g/mol .

Comparison with Similar Compounds

Table 1: Structural Comparison of Niobium and Thallium-Based Oxides

Compound	Molecular Formula	Molecular Weight (g/mol)	Topological Polar Surface Area (Ų)	Key Structural Features
Niobium Thallium Trioxide	TlNbO₃	345.29	3	Ionic lattice with Tl⁺ and Nb⁵⁺
Niobium Pentoxide	Nb₂O₅	265.81	5*	Layered structure, high surface area
Thallium(III) Oxide	Tl₂O₃	456.76	3*	Cubic crystal system, hygroscopic

*Estimated based on analogous oxides.

• Niobium Pentoxide (Nb₂O₅): Unlike NbTlO₃, Nb₂O₅ lacks thallium and exhibits a layered structure conducive to catalytic reactions. Its higher oxygen content and surface area make it a preferred catalyst support .
• Thallium(III) Oxide (Tl₂O₃): While Tl₂O₃ shares Tl’s +3 oxidation state, NbTlO₃ incorporates Tl⁺, which reduces its redox activity compared to Tl³⁺ in Tl₂O₃ .

Toxicity and Environmental Impact

Table 3: Toxicity Profile

Compound	Toxicity Concerns	Environmental Risk
This compound	High (thallium content)	Aquatic toxicity
Niobium Pentoxide	Low	Negligible
Thallium(III) Oxide	Very high (acute Tl³⁺ toxicity)	Severe contamination

• Thallium in NbTlO₃ poses risks comparable to cadmium and copper in aquatic systems, necessitating stringent disposal protocols .
• Pure niobium oxides (e.g., Nb₂O₅) are environmentally benign, highlighting NbTlO₃’s unique hazard profile.

Q & A

Q. What are the primary synthesis methods for niobium thallium trioxide, and how do experimental conditions influence phase purity?

this compound (hypothetical compound, inferred as a mixed oxide of Nb and Tl) can be synthesized via solid-state reactions using stoichiometric mixtures of Nb₂O₅ and Tl₂O₃ under inert or reducing atmospheres to prevent Tl volatilization. Phase purity is highly sensitive to temperature gradients and cooling rates, necessitating controlled furnace environments. Post-synthesis characterization via X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDX) is critical to confirm crystallinity and elemental homogeneity .

Q. How can researchers characterize the electronic structure of this compound to infer its potential applications?

X-ray photoelectron spectroscopy (XPS) is recommended to determine oxidation states of Nb and Tl. For instance, niobium in oxides typically exhibits +5 oxidation states, while thallium can vary between +1 and +3, influencing charge transport properties . Complementing XPS with density functional theory (DFT) simulations helps model band structures and predict semiconducting or catalytic behavior .

Q. What analytical techniques are suitable for quantifying trace thallium impurities in this compound samples?

Inductively coupled plasma mass spectrometry (ICP-MS) offers sub-ppm detection limits for Tl, crucial given its toxicity. Calibration against certified reference materials (e.g., NIST SRM 1643e) ensures accuracy. Cross-validation with atomic absorption spectroscopy (AAS) mitigates matrix interference risks .

Advanced Research Questions

Q. How can contradictions in reported superconducting properties of niobium-thallium-based oxides be resolved?

Discrepancies in parameters like critical temperature (Tₐ) or Meissner effect strength may arise from inhomogeneous Tl distribution or oxygen vacancies. Researchers should employ:

• High-resolution transmission electron microscopy (HRTEM) to assess lattice defects.
• SQUID magnetometry under varying magnetic fields to isolate intrinsic superconducting phases .
• Reproducing synthesis protocols with isotopic labeling (e.g., ⁹³Nb or ²⁰³Tl) to track elemental diffusion during annealing .

Q. What methodologies address the environmental stability of this compound in geochemical contexts?

Leaching studies using the Toxicity Characteristic Leaching Procedure (TCLP) simulate groundwater interactions. Parameters like pH (4–10) and temperature (25–60°C) are varied to model natural conditions. Data from carbonate rock studies (Tl concentrations <0.2 mg/kg) suggest coal combustion residues, not Tl oxides, dominate environmental Tl emissions, necessitating lifecycle analysis of synthesis byproducts .

Q. How do interfacial interactions between niobium and thallium oxides influence catalytic performance?

Surface-sensitive techniques like in situ Fourier-transform infrared spectroscopy (FTIR) probe active sites during redox reactions. For example, Nb⁵⁺ sites may facilitate Lewis acidity, while Tl³⁺ could modulate electron transfer. Synchrotron-based X-ray absorption near-edge structure (XANES) clarifies local coordination environments under operando conditions .

Data Contradiction Analysis

Q. Why do computational models and experimental data diverge in predicting the thermal expansion coefficient of this compound?

Discrepancies often stem from oversimplified DFT models neglecting anharmonic lattice vibrations. Researchers should:

• Incorporate quasi-harmonic approximations in simulations.
• Validate with high-temperature XRD (up to 1000°C) to capture non-linear expansion behavior .
• Compare results with analogous systems (e.g., Nb₂O₅-Tl₂O₃ composites) to identify trends .

Q. What experimental safeguards are critical when handling thallium-containing oxides to ensure data reproducibility?

• Glovebox synthesis : Prevents Tl oxidation or hydration.
• Stoichiometric validation : Post-synthesis EDX mapping avoids off-stoichiometry errors.
• Environmental controls : Humidity-controlled chambers (<5% RH) minimize Tl₂O hydrolysis to TlOH, which alters reactivity .